Diethyl dihydrogen diphosphate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Diethyl dihydrogen diphosphate, also known as DDVP, is a widely used insecticide that belongs to the organophosphate group of chemicals. It is a colorless liquid with a strong odor, and it is commonly used in agriculture, public health, and domestic settings to control a variety of insect pests.
Mechanism Of Action
Diethyl dihydrogen diphosphate acts by inhibiting the activity of acetylcholinesterase, an enzyme that is essential for the proper functioning of the nervous system in insects. This leads to the accumulation of acetylcholine, a neurotransmitter, which causes overstimulation of the nervous system and ultimately results in paralysis and death of the insect.
Biochemical And Physiological Effects
Diethyl dihydrogen diphosphate has been shown to have a number of biochemical and physiological effects on insects. It can cause changes in the activity of enzymes involved in energy metabolism, as well as alterations in the composition of cell membranes. It can also lead to oxidative stress and damage to DNA.
Advantages And Limitations For Lab Experiments
Diethyl dihydrogen diphosphate has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain, and it is effective against a wide range of insect pests. However, it is also highly toxic to humans and other animals, and it can have negative effects on the environment. Careful handling and disposal are necessary to minimize these risks.
Future Directions
There are several potential future directions for research on Diethyl dihydrogen diphosphate. One area of interest is the development of new formulations that are more effective against specific insect pests or that have reduced toxicity to non-target organisms. Another area of interest is the study of the mechanisms underlying the toxic effects of Diethyl dihydrogen diphosphate on insects, which could lead to the development of new insecticides with improved safety and efficacy. Finally, there is a need for continued research on the environmental impact of Diethyl dihydrogen diphosphate and other organophosphate insecticides, with a focus on developing more sustainable pest control strategies.
Synthesis Methods
Diethyl dihydrogen diphosphate is typically synthesized through the reaction of phosphoric acid with ethanol and dichloromethane. The resulting mixture is then treated with diethylamine to produce Diethyl dihydrogen diphosphate.
Scientific Research Applications
Diethyl dihydrogen diphosphate has been extensively studied for its insecticidal properties and its potential use in controlling a variety of insect pests. It has been found to be effective against a wide range of insects, including mosquitoes, flies, and cockroaches.
properties
CAS RN |
27194-63-4 |
---|---|
Product Name |
Diethyl dihydrogen diphosphate |
Molecular Formula |
C4H12O7P2 |
Molecular Weight |
234.08 g/mol |
IUPAC Name |
[ethoxy(hydroxy)phosphoryl] ethyl hydrogen phosphate |
InChI |
InChI=1S/C4H12O7P2/c1-3-9-12(5,6)11-13(7,8)10-4-2/h3-4H2,1-2H3,(H,5,6)(H,7,8) |
InChI Key |
RUZMUTWCUZLWQU-UHFFFAOYSA-N |
SMILES |
CCOP(=O)(O)OP(=O)(O)OCC |
Canonical SMILES |
CCOP(=O)(O)OP(=O)(O)OCC |
Other CAS RN |
1707-71-7 |
Pictograms |
Acute Toxic; Irritant |
synonyms |
DIETHYL PYROPHOSPHATE; DIETHYL ACID PYROPHOSPHATE; diethyl dihydrogen diphosphate |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.